Cas no 2225137-09-5 (2-chloro-1-{imidazo1,2-apyrimidin-3-yl}ethan-1-one)

• Product Name: 2-chloro-1-{imidazo1,2-apyrimidin-3-yl}ethan-1-one
• CAS No: 2225137-09-5
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 5164655
• PubChem ID: 137963868
• Update Time: 2025-10-21

2-chloro-1-{imidazo1,2-apyrimidin-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-{imidazo[1,2-a]pyrimidin-3-yl}ethan-1-one
• 2-chloro-1-{imidazo1,2-apyrimidin-3-yl}ethan-1-one

• Inchi： 1S/C8H6ClN3O/c9-4-7(13)6-5-11-8-10-2-1-3-12(6)8/h1-3,5H,4H2
• InChI Key： FOEBOECCWKOJBF-UHFFFAOYSA-N
• SMILES： C(=O)(C1N2C(=NC=1)N=CC=C2)CCl

Additional information on 2-chloro-1-{imidazo1,2-apyrimidin-3-yl}ethan-1-one

Comprehensive Overview of 2-chloro-1-{imidazo[1,2-a]pyrimidin-3-yl}ethan-1-one (CAS No. 2225137-09-5)

2-chloro-1-{imidazo[1,2-a]pyrimidin-3-yl}ethan-1-one (CAS No. 2225137-09-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the class of imidazo[1,2-a]pyrimidine derivatives, which are known for their versatile applications in drug discovery and material science. The presence of a chloroethyl moiety enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for imidazo[1,2-a]pyrimidine-based compounds has surged, driven by their potential in developing novel therapeutics. Researchers are particularly interested in CAS No. 2225137-09-5 due to its role in modulating biological pathways. For instance, its structural similarity to purine analogs makes it a candidate for targeting enzymes involved in nucleotide metabolism. This aligns with the growing trend of precision medicine and targeted drug delivery systems, which dominate current biomedical discussions.

The synthesis of 2-chloro-1-{imidazo[1,2-a]pyrimidin-3-yl}ethan-1-one involves multi-step organic reactions, often starting from commercially available pyrimidine precursors. Its chloroacetyl group allows for further functionalization, enabling the creation of diverse derivatives. This flexibility is crucial for high-throughput screening in drug development, a topic frequently searched in AI-driven drug discovery platforms. The compound's stability under various conditions also makes it suitable for scale-up production, addressing the industry's need for cost-effective synthetic routes.

Beyond pharmaceuticals, CAS No. 2225137-09-5 has potential applications in agrochemical formulations. Its heterocyclic core is structurally akin to certain plant growth regulators, sparking interest in its use for crop protection. With the global focus on sustainable agriculture, this compound could contribute to developing eco-friendly pesticides, a hot topic in green chemistry forums. Additionally, its electronic properties are being explored for organic semiconductors, linking it to the booming field of flexible electronics.

Analytical characterization of 2-chloro-1-{imidazo[1,2-a]pyrimidin-3-yl}ethan-1-one typically employs techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, critical for regulatory compliance in industrial applications. The compound's physicochemical properties, such as solubility and melting point, are well-documented, aiding formulation scientists in optimizing delivery systems. This data is often sought after in computational chemistry databases, reflecting the integration of AI in molecular modeling.

In conclusion, 2-chloro-1-{imidazo[1,2-a]pyrimidin-3-yl}ethan-1-one (CAS No. 2225137-09-5) represents a multifaceted compound with broad applicability. Its relevance to drug discovery, agrochemical innovation, and material science positions it as a key player in advancing interdisciplinary research. As the scientific community continues to explore its potential, this compound is poised to address some of the most pressing challenges in healthcare and sustainability.